2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine

• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 2-cyclohexyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C12H19N3/c1-2-4-9(5-3-1)12-14-10-6-7-13-8-11(10)15-12/h9,13H,1-8H2,(H,14,15)
• InChI Key: IENHQWBUVSCHPG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC3=C(N2)CNCC3

Description

2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (molecular formula: C₁₂H₁₉N₃) is a bicyclic heterocyclic compound featuring a cyclohexyl substituent at the 2-position of the imidazo[4,5-c]pyridine core. Its dihydrochloride salt (CAS: 1803609-60-0) is commercially available for research purposes . Key structural features include:

• SMILES: C1CCC(CC1)C2=NC3=C(N2)CNCC3
• InChIKey: IENHQWBUVSCHPG-UHFFFAOYSA-N .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine typically involves the cyclization of histamine dihydrochloride with paraformaldehyde. The reaction is carried out in water, and the mixture is heated to reflux for about four hours. After the reaction is complete, the solvent is evaporated, and the residue is dried under vacuum .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthetic route mentioned above can be scaled up for industrial applications with appropriate modifications to ensure safety and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the nitrogen atoms in the imidazo[4,5-c]pyridine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride.

Major Products

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of N-alkyl or N-acyl derivatives.

Scientific Research Applications

2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of various pharmaceutical compounds, including factor Xa inhibitors and cyclin-dependent kinase inhibitors.

Biological Research: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Industrial Applications: It can be used as a chemical intermediate in the production of other complex organic molecules.

Mechanism of Action

The mechanism of action of 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine involves its interaction with specific molecular targets. For example, as a potential factor Xa inhibitor, it binds to the active site of the enzyme, preventing the conversion of prothrombin to thrombin, thereby inhibiting blood coagulation. The compound may also interact with cyclin-dependent kinases, inhibiting their activity and thus affecting cell cycle progression .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Variations and Physicochemical Properties

The substituent at the 2-position significantly influences molecular weight, lipophilicity, and pharmacokinetics. Key analogs include:

Compound Name	Substituent	Molecular Formula	Molecular Weight (Free Base)	Key Properties
2-Cyclohexyl derivative	Cyclohexyl	C₁₂H₁₉N₃	199.26	High lipophilicity; dihydrochloride enhances solubility
1-Phenyl derivative	Phenyl	C₁₂H₁₃N₃	199.26	Aromatic π-π interactions; moderate CNS penetration
1-Ethyl derivative	Ethyl	C₈H₁₃N₃	151.21	Lower steric hindrance; improved metabolic stability
2-(4-Fluorophenyl) derivative	4-Fluorophenyl	C₁₂H₁₂FN₃	217.24	Enhanced binding via fluorine’s electronegativity
2-Methyl derivative	Methyl	C₇H₁₁N₃	137.18	Compact structure; potential CNS activity

Key Observations :

• CNS Penetration : Smaller substituents (e.g., ethyl, methyl) may improve blood-brain barrier (BBB) penetration (logBB > 0.3) compared to bulky groups like cyclohexyl .

Pharmacological Activity and Binding Interactions

BET Inhibitors:

Imidazo[4,5-c]pyridines are key motifs in bromodomain and extraterminal (BET) inhibitors. For example:

• I-BET151 (imidazo[4,5-c]quinoline core) binds BRD4 via hydrophobic interactions in the ZA channel and hydrogen bonding with Asn140 .

Scaffold Hopping:

Replacing the imidazo[4,5-c]pyridine core with γ-carboline (e.g., compound 81 in ) improved BRD4(2)-binding affinity by 30%, highlighting the impact of structural modifications .

Toxicity and Environmental Impact

The cyclohexyl group’s high molecular weight (logVDss > 0.45) may limit environmental persistence .

Biological Activity

2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine is a heterocyclic compound notable for its unique imidazo[4,5-c]pyridine structure. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly as a pharmaceutical intermediate and its implications in drug development.

• Molecular Formula : C12H19N3
• Molecular Weight : 205.30 g/mol
• CAS Number : 1341439-52-8

Antimicrobial Properties

Research indicates that 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine exhibits significant antimicrobial activity. Preliminary studies have shown effectiveness against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
E. coli	50 µM
S. agalactiae	75 µM
S. aureus	100 µM

These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents .

Anticancer Activity

The compound has also been explored for its anticancer properties. In vitro studies have demonstrated that it can inhibit the proliferation of cancer cells by interfering with cell cycle regulation mechanisms. Specifically, it has shown promising results in inhibiting cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression .

The mechanism by which 2-Cyclohexyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine exerts its biological effects involves interactions with specific molecular targets:

• Factor Xa Inhibition : The compound acts as a potential inhibitor of factor Xa, an important enzyme in the coagulation cascade. It binds to the active site of factor Xa, thereby preventing prothrombin activation and subsequent thrombus formation .
• CDK Inhibition : By inhibiting cyclin-dependent kinases, the compound disrupts the normal progression of the cell cycle in cancer cells, leading to reduced cell proliferation .

Case Studies

Several studies have focused on the synthesis and biological evaluation of derivatives of this compound:

• Study on D3 Dopamine Receptor Agonists : A related study highlighted the importance of structural modifications in enhancing receptor binding affinity and selectivity. Compounds with similar imidazo frameworks were evaluated for their agonistic activity on dopamine receptors .
• Antimicrobial Efficacy : Another study assessed the antimicrobial efficacy of various derivatives of imidazo compounds against Gram-positive and Gram-negative bacteria using agar diffusion methods .